Cas no 4771-08-8 (N-(3-Nitrophenyl)benzamide)

• Product Name: N-(3-Nitrophenyl)benzamide
• CAS No: 4771-08-8
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD00043537
• CID: 331313
• PubChem ID: 78503
• Update Time: 2025-06-07

N-(3-Nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(3-nitrophenyl)-
• 3'-NITROBENZANILIDE,OFF-WHITE CRYSTALS
• N-(M-NITROPHENYL)BENZAMIDE ---OFF-WHITE CRYSTALS---
• 3'-Nitrobenzanilide
• Benzanilide,3'-nitro
• EINECS 225-312-6
• m'-Nitrobenzanilide
• N-Benzoyl-3-nitroaniline
• 4-12-00-01597 (Beilstein Handbook Reference)
• N-(m-Nitrophenyl)benzamide
• HMS2774L05
• CCG-255858
• MLS000711668
• N-(3-Nitrophenyl)benzamide #
• 1-benzoylamino-3-nitrobenzene
• NCGC00245491-01
• N-(3-Nitrophenyl)benzoic acid amide
• Oprea1_829150
• Maybridge1_008794
• AS-11353
• SCHEMBL6795867
• Benzanilide, 3'-nitro-
• SR-01000414615-1
• Benzamide, N-(3-nitrophenyl)-
• DTXSID5052121
• A914762
• SR-01000414615
• NS00047159
• CHEMBL1555432
• FT-0629297
• HMS566H16
• SMR000281435
• CS-0207310
• 9MH4T388YQ
• MFCD00043537
• FT-0616235
• AI3-30846
• N,N-Dimethyl-(morpholin-2-yl)methanamine
• 4771-08-8
• N-(3-Nitrophenyl)benzamide
• BRN 1979953
• AKOS000373688

• MDL： MFCD00043537
• Inchi： 1S/C13H10N2O3/c16-13(10-5-2-1-3-6-10)14-11-7-4-8-12(9-11)15(17)18/h1-9H,(H,14,16)
• InChI Key： WLUMOMGZPNOSOG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 156-160°C
• Boiling Point: 309.8±25.0 °C at 760 mmHg
• Flash Point: 141.2±23.2 °C
• Refractive Index: 1.671
• PSA: 74.92000
• LogP: 3.44330
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(3-Nitrophenyl)benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H319; H411
• Warning Statement： P264; P273; P280; P305+P351+P338; P337+P313; P391; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Additional information on N-(3-Nitrophenyl)benzamide

Introduction to N-(3-Nitrophenyl)benzamide (CAS No. 4771-08-8)

N-(3-Nitrophenyl)benzamide (CAS No. 4771-08-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its nitro and amide functional groups, serves as a versatile intermediate in the synthesis of various bioactive molecules.

The structural integrity of N-(3-Nitrophenyl)benzamide makes it an attractive candidate for further chemical modifications, enabling the development of novel therapeutic agents. Its benzamide moiety is particularly noteworthy, as it is frequently employed in medicinal chemistry due to its ability to enhance the solubility and bioavailability of associated pharmacophores.

In recent years, the pharmaceutical industry has witnessed a surge in interest regarding nitroaromatic compounds, including N-(3-Nitrophenyl)benzamide. These compounds are valued for their potential to interact with biological targets in unique ways, often leading to the discovery of new drug candidates. The nitro group, in particular, can serve as a critical pharmacophore, influencing both the electronic properties and metabolic stability of the molecule.

The synthesis of N-(3-Nitrophenyl)benzamide typically involves multi-step organic reactions, starting from readily available aromatic precursors. The process often requires careful optimization to ensure high yields and purity, which are essential for subsequent pharmaceutical applications. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to streamline the production process and improve efficiency.

One of the most compelling aspects of N-(3-Nitrophenyl)benzamide is its role in drug discovery and development. Researchers have leveraged its structural framework to design molecules with potential therapeutic effects across a spectrum of diseases. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, and even anticancer properties. These findings underscore the importance of N-(3-Nitrophenyl)benzamide as a scaffold for medicinal innovation.

The pharmacological profile of N-(3-Nitrophenyl)benzamide has been extensively explored through both computational modeling and experimental validation. Computational studies have provided insights into its interaction with biological targets at the molecular level, while experimental assays have confirmed its biological activity in vitro and in vivo. These combined approaches have not only enhanced our understanding of the compound's mechanism of action but also guided the design of more potent analogs.

In addition to its pharmaceutical applications, N-(3-Nitrophenyl)benzamide has found utility in other areas of chemical research. Its unique reactivity makes it a valuable tool for studying reaction mechanisms and developing new synthetic methodologies. For example, researchers have utilized this compound to investigate the effects of electron-withdrawing groups on reaction outcomes, contributing to a deeper understanding of organic chemistry principles.

The future prospects for N-(3-Nitrophenyl)benzamide strong>........